Cas no 1351587-55-7 (2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride)

• Product Name: 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• CAS No: 1351587-55-7
• MF: C₂₂H₂₄ClN₃OS
• MW: 413.96346282959
• CID: 6292001
• PubChem ID: 71780651
• Update Time: 2025-05-18

2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• 2-phenyl-1-[4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• 2-phenyl-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride
• F5615-0114
• 2-phenyl-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride
• SR-01000923938
• SR-01000923938-1
• 1351587-55-7
• VU0649083-1
• AKOS026685688

• Inchi： 1S/C22H23N3OS.ClH/c26-21(15-18-7-3-1-4-8-18)25-13-11-24(12-14-25)16-20-17-27-22(23-20)19-9-5-2-6-10-19;/h1-10,17H,11-16H2;1H
• InChI Key： WVFOMTAPXVYCNZ-UHFFFAOYSA-N
• SMILES： Cl.S1C(C2C=CC=CC=2)=NC(=C1)CN1CCN(C(CC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 413.1328613g/mol
• Monoisotopic Mass: 413.1328613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride

Comprehensive Overview of 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride (CAS No. 1351587-55-7)

2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride (CAS No. 1351587-55-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, plays a crucial role in the development of novel therapeutic agents. Researchers and industry professionals often seek detailed information about its properties, applications, and synthesis methods, making it a trending topic in scientific discussions.

The compound features a thiazole ring and a piperazine moiety, which are key structural elements contributing to its biological activity. These functional groups are commonly found in molecules with potential central nervous system (CNS) activity, making 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride a subject of interest for neuropharmacology studies. Its hydrochloride salt form enhances solubility, which is critical for bioavailability in drug formulations.

One of the most frequently asked questions about this compound is its potential therapeutic applications. Preliminary studies suggest that derivatives of 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one may exhibit activity against certain neurological disorders. Researchers are particularly interested in its interaction with neurotransmitter receptors, which could pave the way for new treatments for conditions like anxiety and depression. However, further clinical trials are necessary to confirm these hypotheses.

From a synthetic chemistry perspective, the preparation of 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride involves multi-step organic reactions. Key steps include the formation of the thiazole ring and subsequent functionalization with the piperazine group. The final product is typically purified via recrystallization to achieve high purity levels, which is essential for research and pharmaceutical applications.

The market demand for 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride has been steadily increasing, driven by its potential in drug discovery. Pharmaceutical companies and academic institutions are actively sourcing this compound for preclinical studies. Its CAS No. 1351587-55-7 is often used as a unique identifier in chemical databases and procurement systems, ensuring accurate and efficient sourcing.

In addition to its pharmaceutical applications, 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride is also studied for its physicochemical properties. Researchers analyze its melting point, solubility, and stability under various conditions to optimize its formulation in drug delivery systems. These studies are crucial for ensuring the compound's efficacy and safety in potential therapeutic uses.

Another area of interest is the compound's potential role in targeted drug delivery. The piperazine moiety in its structure can be modified to enhance binding affinity to specific biological targets. This adaptability makes 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride a valuable scaffold in medicinal chemistry for designing next-generation drugs.

For researchers looking to explore this compound further, it is essential to consider its handling and storage requirements. While 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride is not classified as a hazardous material, standard laboratory safety protocols should be followed. Proper storage in a cool, dry place and protection from light can help maintain its stability over time.

The scientific community continues to investigate the full potential of 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride. With ongoing advancements in synthetic chemistry and drug discovery, this compound is expected to play a pivotal role in the development of innovative therapies. Its unique structural features and biological activity make it a promising candidate for future research endeavors.

In summary, 2-phenyl-1-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride (CAS No. 1351587-55-7) is a compound of significant interest in pharmaceutical research. Its complex structure, potential therapeutic applications, and adaptability in drug design underscore its importance in modern medicinal chemistry. As research progresses, this compound is likely to remain a focal point for scientists and industry professionals alike.